Cas no 130008-79-6 (rel-4-(2R,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl-2-methoxyphenol)

Rel-4-(2R,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl-2-methoxyphenol is a chiral phenolic compound featuring a benzodioxole moiety and a methoxyphenol group. Its stereospecific (2R,3R) configuration ensures precise molecular interactions, making it valuable in synthetic chemistry and pharmaceutical research. The compound's structural complexity allows for potential applications in designing bioactive molecules, particularly due to its phenolic antioxidant properties and the presence of the benzodioxole ring, which may enhance metabolic stability. Its well-defined stereochemistry also supports its use in enantioselective synthesis. This compound is suited for advanced research in medicinal chemistry, where controlled stereochemistry and functional group compatibility are critical.

rel-4-(2R,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl-2-methoxyphenol structure

130008-79-6 structure

Product Name:rel-4-(2R,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl-2-methoxyphenol

CAS No:130008-79-6

MF:C₂₀H₂₄O₄

MW:328.402166366577

CID:1065357

PubChem ID:13844305

Update Time:2025-05-28

rel-4-(2R,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

- rel-4-[(2R,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxyphenol
- BEGACESTAT
- 130008-79-6
- 4-[(2R,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxyphenol
- CHEMBL4206271
- DB-298960
- rel-4-(2R,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl-2-methoxyphenol
- Inchi： 1S/C20H24O4/c1-13(8-15-4-6-17(21)19(10-15)22-3)14(2)9-16-5-7-18-20(11-16)24-12-23-18/h4-7,10-11,13-14,21H,8-9,12H2,1-3H3/t13-,14-/m1/s1
- InChI Key： QDDILOVMGWUNGD-ZIAGYGMSSA-N
- SMILES： O1COC2=CC=C(C=C12)C[C@@H](C)[C@H](C)CC1C=CC(=C(C=1)OC)O

Computed Properties

Exact Mass: 328.16745924g/mol
Monoisotopic Mass: 328.16745924g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 388
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 47.9Å²

rel-4-(2R,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl-2-methoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B203430-5mg	rel-4-[(2R,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxyphenol	130008-79-6	5mg	$ 253.00	2023-04-19
TRC	B203430-50mg	rel-4-[(2R,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxyphenol	130008-79-6	50mg	$ 1918.00	2023-04-19
SHENG KE LU SI SHENG WU JI SHU	sc-503362-5 mg	rel-4-[(2R,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxyphenol,	130008-79-6	5mg	￥3,234.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-503362-5mg	rel-4-[(2R,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxyphenol,	130008-79-6	5mg	￥3234.00	2023-09-05